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Compound of Interest

6-Chloro-8-nitro-4H-
Compound Name: )
benzo[1,4]oxazin-3-one

Cat. No.: B1314544

A Novel Benzoxazinone Derivative with Potential as a Chemical Probe

For research use only. Not for use in diagnostic procedures.

Introduction

6-Chloro-8-nitro-4H-benzooxazin-3-one is a heterocyclic organic compound belonging to the
benzoxazinone class.[1][2] While specific biological activities and applications of this particular
molecule are not extensively documented in publicly available literature, the benzoxazinone
scaffold is present in numerous compounds with a wide range of biological activities, including
herbicidal and antifungal properties. Furthermore, the presence of a nitro group suggests
potential for diverse biological effects, as nitro-containing compounds are known to exhibit
antimicrobial, antineoplastic, and other pharmacological activities.[3][4] These characteristics
suggest that 6-Chloro-8-nitro-4H-benzooxazin-3-one holds potential as a chemical probe for
biological research and drug discovery.

These application notes provide an overview of the compound's properties, guidance for its
handling and use in research, and hypothetical experimental protocols based on the activities
of structurally related compounds.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 6-Chloro-8-nitro-4H-benzooxazin-3-
one is provided in the table below.

Property Value Reference
CAS Number 870064-73-6 [1]
Molecular Formula CsHsCIN204 [1][2]
Molecular Weight 228.59 g/mol [11[2]

MDL Number MFCD11226538 [2]

Handling and Storage

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling this compound.[1]

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust or vapors.

Avoid contact with skin and eyes.[1] In case of contact, rinse thoroughly with water.

The compound is classified as an irritant.[2]
Storage:
» Store in a tightly sealed container in a cool, dry place.

¢ Protect from light and moisture.

Potential Applications and Research Areas

Based on the general biological activities of benzoxazinone and nitro-containing compounds, 6-
Chloro-8-nitro-4H-benzooxazin-3-one could be investigated as a chemical probe in the
following areas:
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Antimicrobial Research: The nitro group is a common feature in antimicrobial agents.[3] This
compound could be screened for activity against various bacterial and fungal strains.

Anticancer Research: Many nitroaromatic compounds exhibit anticancer properties. Its
cytotoxicity against various cancer cell lines could be evaluated.

Enzyme Inhibition Assays: Benzoxazinone derivatives have been explored as inhibitors of
various enzymes. This compound could be tested against a panel of enzymes to identify
potential targets.

Agrochemical Research: The benzoxazinone core is found in some herbicides. Its potential
as a herbicide or pesticide could be explored.

Experimental Protocols (Hypothetical)

The following are hypothetical protocols based on general procedures for evaluating the

biological activity of novel chemical compounds. Researchers should optimize these protocols

based on their specific experimental setup and goals.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing
(Broth Microdilution Assay)

This protocol is designed to determine the minimum inhibitory concentration (MIC) of 6-Chloro-

8-nitro-4H-benzooxazin-3-one against a specific microorganism.

Materials:

6-Chloro-8-nitro-4H-benzooxazin-3-one

Dimethyl sulfoxide (DMSO)

Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium

Bacterial or fungal strain of interest

Sterile 96-well microplates

Spectrophotometer (plate reader)
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Procedure:

o Stock Solution Preparation: Prepare a 10 mg/mL stock solution of 6-Chloro-8-nitro-4H-
benzooxazin-3-one in DMSO.

» Serial Dilutions: Perform a two-fold serial dilution of the stock solution in the appropriate
growth medium in a 96-well plate to achieve a range of desired concentrations.

e Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the
growth medium according to established microbiology protocols (e.g., 0.5 McFarland
standard).

 Inoculation: Add the microbial inoculum to each well of the 96-well plate containing the
compound dilutions. Include positive (microorganism in medium without compound) and
negative (medium only) controls.

 Incubation: Incubate the plate at the optimal temperature and time for the specific
microorganism.

o MIC Determination: After incubation, determine the MIC by visual inspection for the lowest
concentration of the compound that inhibits visible growth. Alternatively, measure the optical
density (OD) at 600 nm using a plate reader.

Workflow for Antimicrobial Susceptibility Testing
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol assesses the cytotoxic effect of 6-Chloro-8-nitro-4H-benzooxazin-3-one on a
mammalian cell line.

Materials:

e 6-Chloro-8-nitro-4H-benzooxazin-3-one

e Dimethyl sulfoxide (DMSO)

o Mammalian cell line of interest (e.g., HeLa, HEK293)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

o Sterile 96-well cell culture plates

o Spectrophotometer (plate reader)

Procedure:

o Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Prepare serial dilutions of 6-Chloro-8-nitro-4H-benzooxazin-3-one in
complete cell culture medium from a DMSO stock solution. Replace the medium in the wells
with the medium containing the compound dilutions. Include vehicle controls (medium with
DMSO).

 Incubation: Incubate the plate for 24-72 hours in a humidified incubator at 37°C with 5%
COo..
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e MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells
to convert MTT to formazan crystals.

e Solubilization: Remove the MTT solution and add a solubilization buffer to dissolve the
formazan crystals.

» Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
plate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value (the concentration of the compound that inhibits 50% of cell
growth).

Signaling Pathway Visualization (Hypothetical)

As the specific molecular targets of 6-Chloro-8-nitro-4H-benzooxazin-3-one are unknown, a
hypothetical signaling pathway diagram is presented below to illustrate a potential mechanism
of action for a cytotoxic compound that induces apoptosis.
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Caption: Hypothetical apoptotic pathway initiated by the chemical probe.

Conclusion

6-Chloro-8-nitro-4H-benzooxazin-3-one is a compound with potential for exploration in various
biological research areas. The provided hypothetical protocols offer a starting point for
investigating its antimicrobial and cytotoxic properties. Further research is required to elucidate
its specific mechanism of action, identify its molecular targets, and fully realize its potential as a
chemical probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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